Cas no 923141-73-5 (2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide)

• Product Name: 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide
• CAS No: 923141-73-5
• MF: C₁₃H₁₆BrNO₅
• MW: 346.173843383789
• MDL: MFCD08445092
• CID: 5226701
• Update Time: 2025-08-03

2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)-
• 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide

• MDL： MFCD08445092
• Inchi： 1S/C13H16BrNO5/c1-18-4-3-15-12(17)8-20-13-10(14)5-9(7-16)6-11(13)19-2/h5-7H,3-4,8H2,1-2H3,(H,15,17)
• InChI Key： BGLJLMNIKPYWSI-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)COC1=C(OC)C=C(C=O)C=C1Br

Additional information on 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide

Professional Introduction to Compound with CAS No. 923141-73-5 and Product Name: 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide

Compound with the CAS number 923141-73-5 and the product name 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex aromatic structure and functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple reactive sites, including a bromo group, a formyl group, and a methoxy group on the aromatic ring, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The bromo substituent at the 2-position of the phenyl ring is particularly noteworthy, as it serves as a valuable handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents. The formyl group at the 4-position provides an additional site for condensation reactions, enabling the formation of Schiff bases or further derivatization into carboxylic acids or esters. Meanwhile, the methoxy group at the 6-position not only enhances the lipophilicity of the molecule but also introduces a potential site for metabolic interaction.

The N-terminal amide group in 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide offers another dimension for structural diversity. The presence of a 2-methoxyethyl side chain attached to the amide nitrogen increases the solubility of the compound while also providing a flexible alkyl chain that can interact with biological targets in various ways. This structural motif is reminiscent of many known bioactive molecules, suggesting that this compound may exhibit promising pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The combination of quantum mechanical calculations and molecular dynamics simulations has allowed for the identification of key interactions between this compound and potential biological targets. For instance, studies have indicated that the aromatic ring system may engage in π-stacking interactions with nucleic acid bases, while the amide group could form hydrogen bonds with polar residues in protein active sites.

One particularly exciting area of research involves the exploration of this compound as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The structural features of 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide, particularly its ability to mimic natural substrates or inhibitors through covalent binding or allosteric modulation, makes it an attractive candidate for further development.

In vitro studies have begun to unravel the biological activity of this compound. Initial assays have shown that it exhibits inhibitory effects on certain kinases, though further optimization is required to enhance potency and selectivity. The formyl group has been particularly interesting in these studies, as it can participate in Michael addition reactions with nucleophiles present in active sites. This reactivity could be leveraged to develop covalent inhibitors that exhibit prolonged binding kinetics.

The synthetic route to 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide is also worthy of discussion. Given its complex structure, multiple synthetic strategies have been explored to construct each functional group efficiently. One common approach involves starting from commercially available aromatic precursors such as 2-bromo-4-hydroxy-6-methoxybenzaldehyde, which can undergo bromination followed by formylation at select positions. Subsequent nucleophilic substitution or condensation reactions would then yield the target molecule.

The role of catalysis in modern pharmaceutical synthesis cannot be overstated. Transition metal catalysts, particularly palladium complexes, have revolutionized cross-coupling reactions, enabling unprecedented levels of molecular connectivity. In the case of this compound, palladium-catalyzed reactions could be employed to introduce new aryl or heteroaryl moieties at various positions along the phenyl ring. Such transformations are not only efficient but also highly regioselective under optimized conditions.

Green chemistry principles have also influenced recent synthetic methodologies for compounds like this one. Researchers are increasingly seeking ways to minimize waste and improve atom economy during synthesis. For example, catalytic methods that allow for selective functionalization without generating byproducts are highly desirable from both an economic and environmental standpoint.

The pharmacokinetic properties of 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide are another critical consideration during drug development. Factors such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic stability must be carefully balanced to ensure efficacy while minimizing side effects. Computational tools have been instrumental in predicting these properties early in the discovery process, allowing researchers to prioritize promising candidates before investing significant resources into further testing.

One notable application area for derivatives of this compound is in antiviral research. Viruses often rely on host enzymes for replication, making them vulnerable to inhibition by small molecules like this one. By targeting key viral enzymes or processes through structural analogs derived from 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide, researchers hope to develop new therapeutic strategies against emerging pathogens.

The field of medicinal chemistry continues to evolve rapidly due to advances in technology and interdisciplinary collaboration between chemists, biologists, and computer scientists. Machine learning algorithms are now being used to predict biological activity based on molecular structure with remarkable accuracy, significantly accelerating drug discovery pipelines.

In conclusion,CAS No 923141-73-5 and its corresponding product name,2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide, represent a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. With ongoing research exploring its potential applications in kinase inhibition,antiviral therapy,and other therapeutic areas,this compoundholds promise as a valuable scaffold for future drug development efforts.